Cas no 33555-85-0 (1,2-Pentadien-4-yne)

1,2-Pentadien-4-yne is a highly reactive unsaturated hydrocarbon featuring both allene and alkyne functional groups. Its unique structure, consisting of cumulated and conjugated π-bonds, makes it a valuable intermediate in organic synthesis, particularly for cycloaddition reactions and the construction of complex molecular frameworks. The compound’s reactivity allows for selective transformations in the synthesis of polycyclic compounds and heterocycles. Its linear, rigid geometry also lends utility in materials science, where it can serve as a building block for conjugated polymers or carbon-rich architectures. Due to its instability, handling requires inert conditions, but its versatility justifies its use in specialized synthetic applications.
1,2-Pentadien-4-yne structure
1,2-Pentadien-4-yne structure
Product Name:1,2-Pentadien-4-yne
CAS No:33555-85-0
MF:C5H4
MW:64.0852613449097
CID:1458501
PubChem ID:12425290
Update Time:2025-06-08

1,2-Pentadien-4-yne Chemical and Physical Properties

Names and Identifiers

    • 1,2-Pentadien-4-yne
    • penta-1,2-dien-4-yne
    • allenylacetylene
    • FPCAUUABCRPODB-UHFFFAOYSA-N
    • 33555-85-0
    • DTXSID50497663
    • EN300-39677637
    • Inchi: 1S/C5H4/c1-3-5-4-2/h1,5H,2H2
    • InChI Key: FPCAUUABCRPODB-UHFFFAOYSA-N
    • SMILES: C(C#C)=C=C

Computed Properties

  • Exact Mass: 64.03132
  • Monoisotopic Mass: 64.0313001276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 94.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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Additional information on 1,2-Pentadien-4-yne

Introduction to 1,2-Pentadien-4-yne (CAS No. 33555-85-0)

1,2-Pentadien-4-yne, with the CAS number 33555-85-0, is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a pentadiene backbone with a terminal alkyne group. The combination of these functional groups endows 1,2-Pentadien-4-yne with a range of chemical properties that make it an attractive candidate for a variety of chemical transformations and material applications.

The molecular formula of 1,2-Pentadien-4-yne is C5H6, and its molecular weight is approximately 66.10 g/mol. The compound is typically synthesized through a series of well-established organic reactions, such as the coupling of acetylene and butadiene or the dehydrogenation of pentenes. These synthetic routes have been optimized over the years to achieve high yields and purity levels, making 1,2-Pentadien-4-yne readily available for research and industrial applications.

In the realm of organic synthesis, 1,2-Pentadien-4-yne has been extensively studied for its ability to participate in a wide range of chemical reactions. One notable application is its use in the synthesis of complex organic molecules through cycloaddition reactions. For instance, the [4+2] cycloaddition of 1,2-Pentadien-4-yne with various dienophiles can yield highly substituted cyclohexenes, which are valuable intermediates in the synthesis of natural products and pharmaceuticals. Recent studies have also explored the use of 1,2-Pentadien-4-yne in metal-catalyzed cross-coupling reactions, such as the Sonogashira coupling and the Heck reaction, which further expand its utility in synthetic chemistry.

Beyond its role in organic synthesis, 1,2-Pentadien-4-yne has shown promise in materials science. The presence of both conjugated double bonds and a terminal alkyne group makes it an excellent precursor for the preparation of conjugated polymers and copolymers. These materials exhibit unique electronic and optical properties, making them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has focused on developing new polymerization strategies to enhance the performance of these materials, with 1,2-Pentadien-4-yne-based polymers showing improved stability and efficiency.

In the pharmaceutical industry, 1,2-Pentadien-4-yne has been investigated for its potential as a building block in drug discovery. The compound's reactivity and functional group diversity allow it to be incorporated into various drug scaffolds through click chemistry reactions. For example, the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction can be used to attach bioactive moieties to 1,2-Pentadien-4-yne, resulting in novel drug candidates with enhanced pharmacological properties. Recent studies have demonstrated the effectiveness of this approach in developing new antiviral agents and anticancer drugs.

The physical properties of 1,2-Pentadien-4-yne, such as its boiling point and solubility characteristics, are also important considerations for its practical applications. The compound is typically a colorless liquid at room temperature with a boiling point around 70°C under standard conditions. It is moderately soluble in common organic solvents like ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in solution-phase reactions and processing techniques.

Safety is a critical aspect when handling any chemical compound. While 1,2-Pentadien-4-yne is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with it. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring proper ventilation in the laboratory environment, and storing the compound away from heat sources and incompatible materials.

In conclusion, 1,2-Pentadien-4-yne (CAS No. 33555-85-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and reactivity profile make it an invaluable tool for researchers working in organic synthesis, materials science, and pharmaceutical development. As ongoing research continues to uncover new applications and optimize existing methods involving this compound, its importance in these fields is likely to grow even further.

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